Cas no 100108-75-6 (L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester)
100108-75-6 structure
Product Name:L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester
CAS No:100108-75-6
MF:C17H20N4O8S2
MW:472.492701530457
CID:198394
PubChem ID:127482
Update Time:2025-04-19
L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester
- 2,5-Dioxo-1-pyrrolidinyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-3 -[(3-nitro-2-pyridinyl)disulfanyl]-L-alaninate
- tert-butyloxycarbonyl-(S-(3-nitro-2-pyridinesulfenyl))cysteine-N-hydroxysuccinimide
- 2,5-dioxopyrrolidin-1-yl N-(tert-butoxycarbonyl)-3-[(3-nitropyridin-2-yl)disulfanyl]-L-alaninate
- Boc-cys(npys)-nhs
- 100108-75-6
- DTXSID30905211
- 2,5-Dioxopyrrolidin-1-yl N-[tert-butoxy(hydroxy)methylidene]-3-[(3-nitropyridin-2-yl)disulfanyl]alaninate
- (2,5-dioxopyrrolidin-1-yl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3-nitropyridin-2-yl)disulfanyl]propanoate
-
- Inchi: 1S/C17H20N4O8S2/c1-17(2,3)28-16(25)19-10(15(24)29-20-12(22)6-7-13(20)23)9-30-31-14-11(21(26)27)5-4-8-18-14/h4-5,8,10H,6-7,9H2,1-3H3,(H,19,25)/t10-/m0/s1
- InChI Key: DDBQOWBWRJCDEQ-JTQLQIEISA-N
- SMILES: S(C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C)SC1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 472.0724
- Monoisotopic Mass: 472.07225596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 211Ų
Experimental Properties
- PSA: 158.04
L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
100108-75-6 (L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester) Related Products
- 128102-74-9(Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI))
- 200350-73-8(Boc-D-Cys(NPys)-OH)
- 107348-47-0(PPC-NHS ester)
- 68181-17-9( SPDP )
- 3401-33-0(BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester)
- 134152-14-0(Glycinamide,L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl- (9CI))
- 158913-22-5(SPDP-C6-NHS ester)
- 112514-60-0((Fmoc-Cys-OSu)2)
- 75179-29-2(Boc-cys(trt)-osu)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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